Cas no 2306269-82-7 (3-indolin-5-ylsulfonylpropanamide)

• Product Name: 3-indolin-5-ylsulfonylpropanamide
• CAS No: 2306269-82-7
• MF: C₁₁H₁₄N₂O₃S
• MW: 254.305461406708
• CID: 5164973
• Update Time: 2026-03-04

3-indolin-5-ylsulfonylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]-
• 3-indolin-5-ylsulfonylpropanamide

• Inchi： 1S/C11H14N2O3S/c12-11(14)4-6-17(15,16)9-1-2-10-8(7-9)3-5-13-10/h1-2,7,13H,3-6H2,(H2,12,14)
• InChI Key： BMXIAIIQKFHIJL-UHFFFAOYSA-N
• SMILES： C(N)(=O)CCS(C1C=CC2=C(C=1)CCN2)(=O)=O

Additional information on 3-indolin-5-ylsulfonylpropanamide

Comprehensive Analysis of 3-Indolin-5-ylsulfonylpropanamide (CAS No. 2306269-82-7): Structure, Applications, and Research Insights

3-Indolin-5-ylsulfonylpropanamide (CAS No. 2306269-82-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This sulfonamide derivative, characterized by its indoline core and propanamide side chain, exhibits intriguing physicochemical properties that make it a subject of interest for drug discovery and medicinal chemistry.

The molecular structure of 3-Indolin-5-ylsulfonylpropanamide combines a sulfonyl bridge with an indoline heterocycle, creating a versatile scaffold for molecular interactions. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, topics frequently searched in academic databases and AI-powered research tools. Recent studies suggest possible applications in targeted therapies, aligning with current trends in precision medicine and personalized treatment approaches.

From a synthetic chemistry perspective, CAS 2306269-82-7 represents an interesting challenge for organic synthesis optimization. Its preparation typically involves multi-step reactions including sulfonylation and amidation processes, with researchers constantly exploring more efficient green chemistry approaches to its production. This aligns with the growing industry focus on sustainable synthesis methods and atom economy principles.

In drug discovery circles, 3-Indolin-5-ylsulfonylpropanamide is being investigated for its potential bioavailability and metabolic stability characteristics. These properties are crucial for drug-like molecules and represent hot topics in ADME (Absorption, Distribution, Metabolism, Excretion) research. Computational chemistry approaches, including molecular docking and QSAR modeling, are frequently employed to predict its behavior in biological systems.

The compound's structure-activity relationship (SAR) profile has attracted significant research interest, particularly in the context of small molecule drug development. Its indoline-sulfonamide core appears in several pharmacologically active compounds, making it a valuable template for medicinal chemistry explorations. Recent publications have examined its potential interactions with various biological targets, though detailed mechanism-of-action studies are still ongoing.

From an analytical chemistry standpoint, 2306269-82-7 presents interesting challenges for characterization techniques. Advanced methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. These analytical approaches are frequently searched topics among chemistry professionals using AI research assistants and scientific databases.

In the context of current pharmaceutical trends, 3-Indolin-5-ylsulfonylpropanamide aligns with several industry focus areas. Its potential applications in targeted cancer therapies and neurological disorders make it relevant to ongoing research into selective inhibitors and signal transduction modulators. These areas represent significant portions of recent pharmaceutical patent filings and academic publications.

The compound's physicochemical properties, including its solubility profile and lipophilicity characteristics, are subjects of ongoing optimization efforts. Researchers are particularly interested in how modifications to the propanamide moiety might influence these parameters, a common theme in lead compound optimization strategies. Such investigations frequently employ computational chemistry tools alongside experimental approaches.

From a safety and regulatory perspective, 3-Indolin-5-ylsulfonylpropanamide requires careful handling as a research chemical, though it is not classified as hazardous under standard protocols. Proper laboratory safety measures and chemical hygiene practices should always be followed when working with this compound, as with all research chemicals.

Looking forward, CAS 2306269-82-7 represents an interesting case study in drug discovery chemistry. Its structural features combine elements known for biological activity with unexplored potential, making it a compelling subject for further investigation. As research continues, we may see this compound or its derivatives progress through various stages of preclinical development, particularly in areas addressing unmet medical needs.